8-[4(-Trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

• Molecular Formula: C15H17F3O3
• Molecular Weight: 302.29 g/mol
• IUPAC Name: 8-[4-(trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C15H17F3O3/c16-15(17,18)12-3-1-11(2-4-12)13(19)5-7-14(8-6-13)20-9-10-21-14/h1-4,19H,5-10H2
• InChI Key: VOSUASUYNUEUHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C3=CC=C(C=C3)C(F)(F)F)O)OCCO2

Description

8-[4(-Trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H17F3O3 and its molecular weight is 302.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared from 1,4-cyclohexanedione monoethylene ketal (10.9 g, 70 mmole) and the Grignard reagent prepared from 4-bromobenzotrifluoride (25.0 g, 110 mmole) and magnesium (2.7 g, 110 mmole) in a manner similar to example 3. The crude product was crystallized from petroleum ether to give the product (20 g, 94.8% ). Calc'd. for C15H17F3O3 : C, 59.60%; H, 5.67%. Found: C, 59.77%; H, 5.62%.